Cas no 2229082-90-8 (1-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-3-oxocyclobutane-1-carbonitrile
• CAS No: 2229082-90-8
• MF: C₁₃H₁₇N₃O
• MW: 231.293582677841
• CID: 5604295
• PubChem ID: 165839313
• Update Time: 2025-05-21

1-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1740099
• 2229082-90-8
• 1-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]-3-oxocyclobutane-1-carbonitrile
• 1-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-3-oxocyclobutane-1-carbonitrile

• Inchi： 1S/C13H17N3O/c1-8(2)16-10(4)12(9(3)15-16)13(7-14)5-11(17)6-13/h8H,5-6H2,1-4H3
• InChI Key： SKRDXZPXQHWQCR-UHFFFAOYSA-N
• SMILES： O=C1CC(C#N)(C2C(C)=NN(C(C)C)C=2C)C1

Computed Properties

• Exact Mass: 231.137162174g/mol
• Monoisotopic Mass: 231.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 58.7Ų

Additional information on 1-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-3-oxocyclobutane-1-carbonitrile

1-3,5-Dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-3-oxocyclobutane-1-carbonitrile: A Comprehensive Overview

The compound 1-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-3-oxocyclobutane-1-carbonitrile, identified by the CAS number 2229082908, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a pyrazole ring, a cyclobutane ring, and several substituents that contribute to its functional properties. Recent studies have highlighted its role in drug discovery and material science, making it a subject of interest for researchers worldwide.

The molecular structure of this compound is notable for its combination of aromatic and non-aromatic rings. The pyrazole ring, a five-membered heterocycle containing two nitrogen atoms, is known for its stability and ability to form hydrogen bonds. This feature makes it a valuable component in the design of bioactive molecules. The cyclobutane ring, on the other hand, introduces strain into the molecule, which can enhance reactivity in certain chemical reactions. The presence of methyl groups and an isopropyl group further modulates the physical and chemical properties of the compound, making it versatile for various applications.

Recent research has focused on the synthesis and characterization of this compound. Scientists have developed efficient synthetic routes to produce this molecule with high purity. For instance, one study reported the use of a multi-step synthesis involving nucleophilic substitution and cyclization reactions. The product was characterized using advanced spectroscopic techniques such as NMR and mass spectrometry, confirming its structure and purity. These findings have been published in reputable journals, contributing to the growing body of knowledge on this compound.

The biological activity of 1-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylicyclobutane-carbonitrile has been explored in several studies. Researchers have investigated its potential as an inhibitor of specific enzymes involved in disease pathways. For example, a recent study demonstrated that this compound exhibits inhibitory activity against a key enzyme associated with neurodegenerative diseases. This finding suggests that it could be a promising lead compound for drug development.

In addition to its biological applications, this compound has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics. A recent study reported that thin films of this compound exhibit favorable charge transport properties, making them suitable for use in organic field-effect transistors (OFETs). These findings highlight the versatility of this compound across different scientific disciplines.

The environmental impact of this compound has also been a topic of interest. Researchers have conducted studies to assess its biodegradability and toxicity. Initial results suggest that it is not highly toxic to aquatic organisms under standard test conditions. However, further studies are needed to fully understand its environmental fate and potential risks.

In conclusion, 1-3,5-dimethyl-1-(propan-2-yl)-H-pyrazol-4-yli-cyclobutane-carbonitrile is a multifaceted compound with promising applications in drug discovery and materials science. Its unique structure and functional groups make it a valuable tool for researchers across various fields. As new studies continue to emerge, our understanding of this compound's properties and potential uses will undoubtedly expand.